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Compound of Interest

Compound Name: ShikimicAcid
CAS No.: 138-95-0
Cat. No.: B1173159
Get Quote
. J

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical waste. This guide provides detailed procedures for the proper disposal of shikimic
acid, tailored for researchers, scientists, and drug development professionals.

Shikimic acid, a key intermediate in the synthesis of many pharmaceuticals, is a white, solid
compound. While not classified as a hazardous waste under the Resource Conservation and
Recovery Act (RCRA) P-Series or U-Series, it can cause irritation to the eyes, skin, and
respiratory tract.[1] Therefore, adherence to proper disposal protocols is essential to maintain a
safe laboratory environment and comply with regulations.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses or goggles, gloves, and a lab coat.[1] In
case of a spill, sweep up the solid material to avoid generating dust and place it into a suitable,
labeled container for disposal.[1]

Step-by-Step Disposal Procedure
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The disposal of shikimic acid should align with general laboratory chemical waste guidelines.[2]
[3][4][5] The following steps provide a clear protocol for its disposal:

» Waste Identification and Classification: The waste generator is responsible for determining if
the chemical waste is hazardous.[1][6][7][8] Although shikimic acid is not federally listed as a
hazardous waste in the United States, it is crucial to consult state and local regulations which
may have stricter requirements.|[1]

» Containerization:
o Place shikimic acid waste in a well-labeled, sealed, and leak-proof container.
o Ensure the container is compatible with the chemical.

o The label should clearly identify the contents as "Shikimic Acid Waste" and include the
date of accumulation.

e Storage:

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1]

o Secondary containment is recommended to prevent environmental contamination in case
of a leak.

e Disposal:
o Do not dispose of shikimic acid in the regular trash or pour it down the drain.[9]

o Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal contractor.

o Follow all institutional and local regulations for hazardous waste pickup and disposal.

Quantitative Data Summary

While specific quantitative disposal limits for shikimic acid are not widely established due to its
non-hazardous classification, the following table summarizes its key identifiers and properties
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relevant to safety and disposal.

Property Value Reference
CAS Number 138-59-0 [10]
Appearance White solid [1]

Not listed (P-Series or U-
Hazard Class (RCRA) ) [1]

Series)
Biodegradability Readily biodegradable [10]
Incompatibilities Strong oxidizing agents [1]

] May cause eye, skin, and
Primary Hazards ) o [1]
respiratory tract irritation

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols and
information from safety data sheets. No specific experimental protocols for shikimic acid
disposal were cited in the provided search results. The primary "experiment" in this context is
the safe and compliant disposal of the chemical, for which the methodology is the step-by-step
guide provided above.

Visualizing the Disposal Workflow

To further clarify the decision-making process for shikimic acid disposal, the following diagram
illustrates the logical flow from waste generation to final disposal.
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‘Shikimic Acid Waste Disposal Workflow

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of shikimic acid waste in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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